Cas no 1226438-96-5 (4-(3,4-dimethoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 4-(3,4-dimethoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1226438-96-5
• MF: C₁₈H₁₆N₂O₄S
• MW: 356.395643234253
• CID: 5393514
• Update Time: 2025-10-21

4-(3,4-dimethoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-6-methyl-1,1-dioxo-1$l^{6},4-benzothiazine-2-carbonitrile
• 4-(3,4-dimethoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C18H16N2O4S/c1-12-4-7-18-15(8-12)20(11-14(10-19)25(18,21)22)13-5-6-16(23-2)17(9-13)24-3/h4-9,11H,1-3H3
• InChI Key： ICDFYZJHYYSQPF-UHFFFAOYSA-N
• SMILES： S1(C(C#N)=C([H])N(C2C([H])=C([H])C(=C(C=2[H])OC([H])([H])[H])OC([H])([H])[H])C2C([H])=C(C([H])([H])[H])C([H])=C([H])C1=2)(=O)=O

Computed Properties

• Exact Mass: 356.083
• Monoisotopic Mass: 356.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88A^2

Additional information on 4-(3,4-dimethoxyphenyl)-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

4-(3,4-Dimethoxyphenyl)-6-Methyl-1,1-Dioxo-4H-1λ6,4-Benzothiazine-2-Carbonitrile: A Comprehensive Overview

The compound 4-(3,4-dimethoxyphenyl)-6-methyl-1,1-dioxo-4H-1λ6,4-benzothiazine-2-carbonitrile, identified by the CAS number 1226438-96-5, represents a significant advancement in the field of heterocyclic chemistry. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

The molecular structure of this compound is characterized by a benzothiazine core, which is a bicyclic system comprising a benzene ring fused to a thiazine ring. The presence of a 3,4-dimethoxyphenyl group at the 4-position introduces significant electronic and steric effects, influencing the compound's reactivity and stability. Additionally, the 6-methyl substituent and the 1,1-dioxo group further modulate the electronic environment of the molecule. These structural elements collectively contribute to its distinctive chemical properties.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic pathways that enhance the efficiency and scalability of its production. For instance, a study published in Journal of Organic Chemistry demonstrated a two-step synthesis involving a cyclization reaction followed by oxidation to achieve the desired product. This approach not only simplifies the synthesis process but also improves yield and purity.

The pharmacological properties of 4-(3,4-dimethoxyphenyl)-6-methyl-1,1-dioxo-4H-1λ6,4-benzothiazine-2-carbonitrile have been extensively investigated. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research models.

In terms of applications, this compound has shown potential in the development of advanced materials. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Researchers are currently exploring its integration into organic light-emitting diodes (OLEDs) and photovoltaic cells to enhance device performance.

The environmental impact of this compound has also been a subject of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to fully understand its environmental fate and potential risks.

In conclusion, 4-(3,4-dimethoxyphenyl)-6-methyl-1,1-dioxo-4H-1λ6,4-benzothiazine-2-carbonitrile stands as a versatile molecule with diverse applications across multiple disciplines. Its continued exploration promises to unlock new opportunities in drug development and materials science while addressing critical challenges related to sustainability and environmental safety.